Cas no 109006-07-7 (Benzenesulfonamide,N-[4-[(aminoiminomethyl)amino]-1-(1-piperidinylcarbonyl)butyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[4-[(aminoiminomethyl)amino]-1-(1-piperidinylcarbonyl)butyl]-4-methyl-
• CAS No: 109006-07-7
• MF: C₁₈H₂₉N₅O₃S
• MW: 395.519562482834
• CID: 166868
• PubChem ID: 3065824
• Update Time: 2025-04-19

Benzenesulfonamide,N-[4-[(aminoiminomethyl)amino]-1-(1-piperidinylcarbonyl)butyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[4-[(aminoiminomethyl)amino]-1-(1-piperidinylcarbonyl)butyl]-4-methyl-
• 2-[4-[(4-methylphenyl)sulfonylamino]-5-oxo-5-piperidin-1-ylpentyl]guanidine
• p-Toluenesulfonamide, N-(4-guanidino-1-(piperidinocarbonyl)butyl)-
• N-(4-Guanidino-1-(piperidinocarbonyl)butyl)-p-toluenesulfonamide
• 109006-07-7
• N-[5-Carbamimidamido-1-oxo-1-(piperidin-1-yl)pentan-2-yl]-4-methylbenzene-1-sulfonamide
• DTXSID30910961
• Piperidine, 1-(5-((aminoiminomethyl)amino)-2-(((4-methylphenyl)sulfonyl)amino)-1-oxopentyl)-

• Inchi： 1S/C18H29N5O3S/c1-14-7-9-15(10-8-14)27(25,26)22-16(6-5-11-21-18(19)20)17(24)23-12-3-2-4-13-23/h7-10,16,22H,2-6,11-13H2,1H3,(H4,19,20,21)
• InChI Key： HDZKBNCFIRMYSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(CCC/N=C(\N)/N)C(N1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 395.19937
• Monoisotopic Mass: 395.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 642.8°Cat760mmHg
• Flash Point: 342.6°C
• Refractive Index: 1.626
• PSA: 130.88
• LogP: 3.51820